Cas no 71617-17-9 (1,1-Bis(allyloxy)octane)

1,1-Bis(allyloxy)octane structure
1,1-Bis(allyloxy)octane structure
Product Name:1,1-Bis(allyloxy)octane
CAS No:71617-17-9
MF:C14H26O2
MW:226.355044841766
CID:580704
PubChem ID:3018191
Update Time:2025-04-19

1,1-Bis(allyloxy)octane Chemical and Physical Properties

Names and Identifiers

    • 1,1-Bis(allyloxy)octane
    • 1,1-bis(prop-2-enoxy)octane
    • EINECS 275-709-3
    • Octanal diallyl acetal
    • DTXSID10992184
    • 1,1-Bis[(prop-2-en-1-yl)oxy]octane
    • NS00061253
    • 71617-17-9
    • Q63393532
    • Inchi: 1S/C14H26O2/c1-4-7-8-9-10-11-14(15-12-5-2)16-13-6-3/h5-6,14H,2-4,7-13H2,1H3
    • InChI Key: GPLKLPLXSJSSJE-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(CCCCCCC)OCC=C

Computed Properties

  • Exact Mass: 226.19338
  • Monoisotopic Mass: 226.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 12
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.8
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Refractive Index: 1.443
  • PSA: 18.46
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